Cas no 1697899-90-3 (2-fluoro-2-(oxan-3-yl)ethan-1-amine)
2-fluoro-2-(oxan-3-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-2-(oxan-3-yl)ethan-1-amine
- 1697899-90-3
- EN300-1853770
-
- Inchi: 1S/C7H14FNO/c8-7(4-9)6-2-1-3-10-5-6/h6-7H,1-5,9H2
- InChI Key: YUQFEBHEGGVRDM-UHFFFAOYSA-N
- SMILES: FC(CN)C1COCCC1
Computed Properties
- Exact Mass: 147.105942232g/mol
- Monoisotopic Mass: 147.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 99.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 35.2Ų
2-fluoro-2-(oxan-3-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1853770-0.05g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1853770-0.1g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1853770-0.25g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1853770-0.5g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1853770-1.0g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1853770-2.5g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1853770-5.0g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1853770-10.0g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1853770-1g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1853770-5g |
2-fluoro-2-(oxan-3-yl)ethan-1-amine |
1697899-90-3 | 5g |
$3396.0 | 2023-09-18 |
2-fluoro-2-(oxan-3-yl)ethan-1-amine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2-fluoro-2-(oxan-3-yl)ethan-1-amine
Introduction to 2-Fluoro-2-(Oxan-3-yl)ethan-1-amine (CAS No. 1697899-90-3)
2-Fluoro-2-(Oxan-3-yl)ethan-1-amine, with the CAS number 1697899-90-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted ethylamine moiety and a cyclohexyl (oxan) ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.
The chemical structure of 2-fluoro-2-(oxan-3-yl)ethan-1-amine can be represented as follows: C8H15FN2O. The presence of the fluorine atom and the oxan ring imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile, which is essential for its effectiveness as a therapeutic agent.
In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological properties for treating various diseases. 2-Fluoro-2-(oxan-3-yl)ethan-1-amine has shown promising results in preclinical studies, particularly in the areas of central nervous system (CNS) disorders and cancer therapy. Its unique structure allows it to interact with specific receptors and enzymes, making it a potential lead compound for further drug development.
CNS Disorders: One of the key areas of research involving 2-fluoro-2-(oxan-3-yl)ethan-1-amine is its potential application in treating central nervous system disorders. Preclinical studies have demonstrated that this compound can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The ability to fine-tune these neurotransmitter systems could lead to the development of more effective treatments with fewer side effects.
Cancer Therapy: Another promising application of 2-fluoro-2-(oxan-3-yl)ethan-1-amine is in cancer therapy. Research has shown that this compound can inhibit specific enzymes involved in cancer cell proliferation and survival. For example, it has been found to inhibit histone deacetylases (HDACs), which are known to play a crucial role in the regulation of gene expression and cell cycle progression. By targeting these enzymes, 2-fluoro-2-(oxan-3-yl)ethan-1-amine may offer a new approach to cancer treatment that could complement existing therapies.
Synthetic Methods: The synthesis of 2-fluoro-2-(oxan-3-yl)ethan-1-amine involves several steps, each designed to introduce the key functional groups and ensure high purity and yield. One common synthetic route involves the reaction of 3-hydroxytetrahydro-pyran with 2-fluoroethylamine hydrochloride in the presence of a base, followed by purification techniques such as column chromatography. The choice of reagents and reaction conditions is critical for achieving the desired product with optimal properties.
Safety and Toxicology: As with any new chemical entity, the safety and toxicology profile of 2-fluoro-2-(oxan-3-yl)ethan-1-amine are essential considerations for its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are necessary to fully understand its safety profile in humans.
Clinical Trials: While 2-fluoro-2-(oxan-3-y l)ethan -1 -amine strong > is still in the preclinical stage of development , there are ongoing efforts to advance it into clinical trials . These trials will be crucial for evaluating its efficacy , safety , and pharmacokinetic properties in human subjects . The results from these trials will provide valuable insights into its potential as a therapeutic agent for various diseases . p > < p >< strong >Conclusion: strong > In summary ,< strong > 2 -fluoro -2 -( oxan -3 -yl )ethan -1 -amine ( CAS No . 1697899 -90 -3 ) strong > is a promising compound with potential applications in treating CNS disorders and cancer . Its unique structural features , combined with favorable physicochemical properties , make it an attractive candidate for further drug development . Ongoing research and clinical trials will continue to shed light on its therapeutic potential , paving the way for new treatment options in medicine . p > article > response >
1697899-90-3 (2-fluoro-2-(oxan-3-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)